![molecular formula C5H3Cl2FN2S B3149290 4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine CAS No. 6693-07-8](/img/structure/B3149290.png)
4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine
Overview
Description
4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine is a compound useful in organic synthesis . It has a molecular weight of 213.06 .
Synthesis Analysis
This compound is used in the synthesis of more complex pharmaceutical and biologically active compounds . It reacts with (η 5 -C 5 H 5)Fe (CO) 2 to form monometallic and bimetallic complexes .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C5H3Cl2FN2S . The InChI code for this compound is 1S/C5H3Cl2FN2S/c1-11-5-9-3(6)2(8)4(7)10-5/h1H3 .Chemical Reactions Analysis
This compound reacts with (η 5 -C 5 H 5)Fe (CO) 2 to form monometallic and bimetallic complexes .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at 4°C, sealed, and away from moisture and light .Scientific Research Applications
Nonlinear Optical Material Research
4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine (DCMSP) has been synthesized and studied for its potential as a third-order nonlinear optical material. Detailed spectroscopic signature studies, including SCXRD, FT-Raman, FT-IR, and NMR, were conducted to authenticate its molecular and electronic structure. Quantum chemical calculations revealed the linear and nonlinear optical properties, indicating its suitability for nonlinear optical devices such as optical limiting and optical switching (Murthy et al., 2019).
Synthesis of Cyanopyrimidines
Research on the synthesis of 2-cyanopyrimidines involved converting 4,6-dichloro-2-(methylthio)pyrimidine to various derivatives. These processes, involving chlorination and other chemical transformations, led to the creation of new compounds characterized by their unique properties (Kalogirou & Koutentis, 2019).
Antitumor Activity
This compound derivatives have been synthesized and evaluated for antitumor activity. These compounds underwent chemical reactions to produce analogs with potential medicinal applications in cancer treatment (Rosowsky et al., 1981).
Corrosion Inhibition
Research has shown that derivatives of this compound can be effective corrosion inhibitors. Studies involving electrochemical techniques and density functional theory (DFT) calculations indicate their potential in protecting metals like mild steel in corrosive environments, such as hydrochloric acid solutions (Kumar et al., 2020).
Safety and Hazards
4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine is considered hazardous. It may form combustible dust concentrations in air and causes severe skin burns and eye damage . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Pyrimidine derivatives are generally known to interact with various enzymes and receptors in the body, influencing numerous biochemical processes .
Mode of Action
It’s known to react with (η 5 -c 5 h 5)fe (co) 2 to form monometallic and bimetallic complexes . This suggests that it may interact with its targets through complex formation, leading to changes in their function.
Biochemical Pathways
Pyrimidine derivatives are often involved in nucleic acid synthesis and metabolism, potentially affecting various cellular processes .
Pharmacokinetics
Its molecular weight (21306) and physical form (solid) suggest that it may have good bioavailability .
Result of Action
Similar compounds have been noted to have significant in vivo anti-inflammatory activity , suggesting potential therapeutic applications.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4,6-Dichloro-5-fluoro-2-(methylthio)pyrimidine. It is recommended to be stored at 4°C, in sealed storage, away from moisture and light to maintain its stability .
Properties
IUPAC Name |
4,6-dichloro-5-fluoro-2-methylsulfanylpyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2FN2S/c1-11-5-9-3(6)2(8)4(7)10-5/h1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFTWCTATXRCZAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=C(C(=N1)Cl)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6693-07-8 | |
Record name | 4,6-dichloro-5-fluoro-2-(methylsulfanyl)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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